Cas no 356040-80-7 (α-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol)

• Product Name: α-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol
• CAS No: 356040-80-7
• MF: C₁₅H₁₅FO
• MW: 230.277407884598
• CID: 303148
• PubChem ID: 9899421
• Update Time: 2025-08-03

α-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(4-fluorophenyl)-2,4-dimethyl-
• α-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol
• (2,4-dimethylphenyl)-(4-fluorophenyl)methanol
• A-(4-FLUOROPHENYL)-2,4-DIMETHYLBENZENEMETHANOL
• (2,4-DIMETHYLPHENYL)(4-FLUOROPHENYL)METHANOL
• Benzenemethanol,a-(4-fluorophenyl)-2,4-dimethyl
• ?-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol
• (2,4-dimethylphenyl)-(4'-fluorophenyl)methanol
• DTXSID20432541
• SCHEMBL1584767
• FT-0668694
• NHZCILHYYQVWCB-UHFFFAOYSA-N
• 356040-80-7
• alpha -(4-Fluorophenyl)-2,4-dimethylbenzenemethanol
• ALPHA-(4-FLUOROPHENYL)-2,4-DIMETHYLBENZENEMETHANOL
• AKOS003584829

• Inchi： 1S/C15H15FO/c1-10-3-8-14(11(2)9-10)15(17)12-4-6-13(16)7-5-12/h3-9,15,17H,1-2H3
• InChI Key： NHZCILHYYQVWCB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(C)=CC=1C)O

Computed Properties

• Exact Mass: 230.11100
• Monoisotopic Mass: 230.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 3.52420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on α-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol

Recent Advances in the Study of α-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol (CAS: 356040-80-7)

In recent years, α-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol (CAS: 356040-80-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorophenyl and dimethylbenzenemethanol moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

Recent studies have highlighted the compound's role as an intermediate in the synthesis of more complex molecules with potential anti-inflammatory and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of α-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol exhibit selective inhibition of key enzymes involved in inflammatory pathways, suggesting its utility in developing novel anti-inflammatory agents.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. Research conducted by a team at the University of California, San Francisco, revealed that structural analogs of α-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol can cross the blood-brain barrier and modulate neurotransmitter receptors, making them candidates for treating neurological disorders such as depression and anxiety.

The synthetic chemistry community has also made strides in optimizing the production of α-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol. A recent publication in Organic Process Research & Development outlined a more efficient and scalable synthetic route, reducing the number of steps and improving overall yield. This advancement is critical for large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolism and potential toxicity, requires further investigation. Ongoing studies are employing advanced techniques such as mass spectrometry and computational modeling to address these gaps and refine the compound's therapeutic potential.

In conclusion, α-(4-Fluorophenyl)-2,4-dimethylbenzenemethanol (CAS: 356040-80-7) represents a versatile and promising scaffold in medicinal chemistry. Its applications span anti-inflammatory, anticancer, and CNS therapeutics, with ongoing research aimed at overcoming current limitations. The compound's future in drug development looks bright, provided that further studies validate its safety and efficacy in preclinical and clinical settings.